1-(3,4-Difluorobenzoyl)-2-methylpiperidine

• Molecular Formula: C13H15F2NO
• Molecular Weight: 239.26 g/mol
• IUPAC Name: (3,4-difluorophenyl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H15F2NO/c1-9-4-2-3-7-16(9)13(17)10-5-6-11(14)12(15)8-10/h5-6,8-9H,2-4,7H2,1H3
• InChI Key: QKPHMSFLFGGVDU-UHFFFAOYSA-N
• SMILES: CC1CCCCN1C(=O)C2=CC(=C(C=C2)F)F

Description

1-(3,4-Difluorobenzoyl)-2-methylpiperidine, also known as DF-MP or DFP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

1-(3,4-Difluorobenzoyl)-2-methylpiperidine acts as an acetylcholinesterase inhibitor, which means it inhibits the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function and memory. By inhibiting acetylcholinesterase, this compound increases the concentration of acetylcholine in the brain, leading to improved cognitive function and memory. This compound has also been shown to modulate the activity of certain ion channels, leading to its potential use as an analgesic and anti-inflammatory agent.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's and Parkinson's diseases. It has also been shown to have analgesic and anti-inflammatory effects in various animal models. This compound has been shown to increase the concentration of acetylcholine in the brain, leading to improved cognitive function and memory. It has also been shown to modulate the activity of certain ion channels, leading to its potential use as an analgesic and anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

1-(3,4-Difluorobenzoyl)-2-methylpiperidine has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on 1-(3,4-Difluorobenzoyl)-2-methylpiperidine. One potential direction is to further explore its potential therapeutic applications in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Another potential direction is to explore its potential use as an analgesic and anti-inflammatory agent. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity. Additionally, research on the synthesis of this compound and its derivatives could lead to the development of new therapeutic agents.

Synthesis Methods

1-(3,4-Difluorobenzoyl)-2-methylpiperidine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis method involves the reaction of 2-methylpiperidine with 3,4-difluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final product in high purity.

Scientific Research Applications

1-(3,4-Difluorobenzoyl)-2-methylpiperidine has shown potential therapeutic applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been studied as a potential treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. This compound has also been studied for its potential use as an analgesic and anti-inflammatory agent.